Cas no 100314-69-0 (Cyclohepta[c]pyran-3(1H)-one, octahydro-4,4-dimethyl-)

Cyclohepta[c]pyran-3(1H)-one, octahydro-4,4-dimethyl- structure
100314-69-0 structure
Product Name:Cyclohepta[c]pyran-3(1H)-one, octahydro-4,4-dimethyl-
CAS No:100314-69-0
MF:C12H20O2
MW:196.286004066467
CID:2622893
Update Time:2023-08-07

Cyclohepta[c]pyran-3(1H)-one, octahydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohepta[c]pyran-3(1H)-one, octahydro-4,4-dimethyl-
    • 4,4-dimethyl-octahydro-cyclohepta[c]pyran-3-one
    • 4,4-Dimethyloctahydrocyclohepta[c]pyran-3(1H)-one
    • Inchi: 1S/C12H20O2/c1-12(2)10-7-5-3-4-6-9(10)8-14-11(12)13/h9-10H,3-8H2,1-2H3
    • InChI Key: NGRAHKMUJFFDFS-UHFFFAOYSA-N
    • SMILES: O1C(C(C)(C)C2CCCCCC2C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Topological Polar Surface Area: 26.3
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